N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylcyclohexanecarboxamide

• IUPAC Name: N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-ethylcyclohexanecarboxamide
• InChI: InChI=1S/C20H27N3O4/c1-4-23(20(24)14-8-6-5-7-9-14)13-18-21-19(22-27-18)15-10-11-16(25-2)17(12-15)26-3/h10-12,14H,4-9,13H2,1-3H3
• InChI Key: AVIYPMCJZRSOJN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC(=C(C=C2)OC)OC)C(=O)C3CCCCC3
• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds featuring oxadiazole rings, such as 1,3,4-oxadiazoles, involves strategic reactions starting from basic precursors like acetic acid and substituted benzoyl chlorides. A common approach includes the formation of oxadiazole rings through cyclization reactions, indicating a versatile route for synthesizing a variety of oxadiazole derivatives (Ravinaik et al., 2021).

Molecular Structure Analysis

Molecular structure elucidation is crucial, often involving X-ray diffraction studies to determine crystalline structures. For example, crystal structure determination of certain oxadiazole derivatives has revealed specific spatial arrangements and hydrogen bonding patterns, providing insights into their molecular conformations and stability (Prabhuswamy et al., 2016).

Chemical Reactions and Properties

Oxadiazole compounds can undergo various chemical reactions, highlighting their reactivity and functional group transformations. For instance, the conversion of nitrile groups to oxadiazole functions can lead to compounds with distinct biological activities, emphasizing the chemical versatility and potential application of oxadiazole derivatives (Adelstein et al., 1976).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has interesting biological activity, it could be studied further as a potential drug.